- Preparation of phthalide derivatives as cell growth inhibitors, Japan, , ,
Cas no 94530-85-5 (Senkyunolide G)
Senkyunolide G structure
Product Name:Senkyunolide G
CAS No:94530-85-5
MF:C12H16O3
MW:208.253643989563
CID:1080926
PubChem ID:10013283
Update Time:2024-10-25
Senkyunolide G Chemical and Physical Properties
Names and Identifiers
-
- Senkyunolide G
- (S)-3-butyl-3-hydroxy-4,5-dihydroisobenzofuran-1(3H)-one
- 3-Butyl-4,5-dihydro-3-hydroxy-1(3H)-isobenzofuranone
- [ "" ]
- 3-Butyl-4,5-dihydro-3-hydroxy-1(3H)-isobenzofuranone (ACI)
- 3-Hydroxysenkyunolide A
- CS-0016690
- 3-Butyl-3-hydroxy-4,5-dihydroisobenzofuran-1(3H)-one
- SCHEMBL10823272
- HY-N1286
- B0005-477605
- 3-Butyl-3-hydroxy-4,5-dihydro-2-benzofuran-1-one
- AKOS032949111
- 94530-85-5
- G89245
- DA-57795
-
- Inchi： 1S/C12H16O3/c1-2-3-8-12(14)10-7-5-4-6-9(10)11(13)15-12/h4,6,14H,2-3,5,7-8H2,1H3
- InChI Key： JGIFAEPLZJPSHA-UHFFFAOYSA-N
- SMILES： O=C1C2C=CCCC=2C(CCCC)(O)O1
Computed Properties
- Exact Mass: 208.11000
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: Oil
- Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 424.9±40.0 °C at 760 mmHg
- Flash Point: 189.0±20.1 °C
- Solubility: Slightly soluble (21 g/l) (25 º C),
- PSA: 46.53000
- LogP: 2.06860
- Vapor Pressure: 0.0±2.3 mmHg at 25°C
Senkyunolide G Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
Senkyunolide G Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Senkyunolide G Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4992-1 mg |
Senkyunolide G |
94530-85-5 | 1mg |
￥2035.00 | 2022-02-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S35440-5 mg |
Senkyunolide G |
94530-85-5 | 5mg |
¥2380.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN4992-1 ml * 10 mm |
Senkyunolide G |
94530-85-5 | 1 ml * 10 mm |
￥ 16800 | 2024-07-19 | ||
| MedChemExpress | HY-N1286-1mg |
Senkyunolide G |
94530-85-5 | 99.18% | 1mg |
￥1500 | 2025-04-15 | |
| MedChemExpress | HY-N1286-5mg |
Senkyunolide G |
94530-85-5 | 99.18% | 5mg |
￥4500 | 2025-04-15 | |
| TargetMol Chemicals | TN4992-5 mg |
Senkyunolide G |
94530-85-5 | 98% | 5mg |
￥ 2,760 | 2023-07-10 | |
| TargetMol Chemicals | TN4992-1 mL * 10 mM (in DMSO) |
Senkyunolide G |
94530-85-5 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 2860 | 2023-09-15 | |
| TargetMol Chemicals | TN4992-5mg |
Senkyunolide G |
94530-85-5 | 5mg |
￥ 14000 | 2024-07-19 | ||
| Ambeed | A1145916-5mg |
3-Butyl-3-hydroxy-4,5-dihydroisobenzofuran-1(3H)-one |
94530-85-5 | 97% | 5mg |
$222.0 | 2025-04-15 |
Senkyunolide G Production Method
Production Method 1
Reaction Conditions
Reference
Senkyunolide G Preparation Products
Senkyunolide G Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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